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Compound of Interest

Compound Name: 4-Aminopyridine-2-carboxylic acid

Cat. No.: B016592

An In-depth Technical Guide to 4-Aminopyridine-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Aminopyridine-2-carboxylic
acid (also known as 4-aminopicolinic acid), a pivotal intermediate in the synthesis of a wide
range of biologically active molecules. This document details its chemical and physical
properties, synthesis protocols, spectroscopic data, and its significant applications in
pharmaceutical and agrochemical research.

Chemical and Physical Properties

4-Aminopyridine-2-carboxylic acid is a stable, solid organic compound. Its unique structure,
featuring a pyridine ring substituted with both an amino and a carboxylic acid group, makes it a
versatile building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 4-Aminopyridine-2-carboxylic acid
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Property Value Reference(s)

CAS Number 100047-36-7 [2]

Molecular Formula CeHsN20:2 [2]

Molecular Weight 138.12 g/mol [2]
White to off-white or beige

Appearance , [1][2]
solid/powder

Melting Point 265 °C [2]

SMILES NC1=CC=NC(C(0)=0)=C1
1S/C6H6N202/c7-4-1-2-8-5(3-

InChl 4)6(9)10/h1-3H,(H2,7,8)

(H,9,10)

Synthesis Protocols

The most commonly cited method for the synthesis of 4-Aminopyridine-2-carboxylic acid is

the catalytic hydrogenation of 4-amino-3,5,6-trichloropyridine-2-carboxylic acid (Picloram).[2]

Experimental Protocol: Synthesis from Picloram

Materials:

4-amino-3,5,6-trichloropyridine-2-carboxylic acid (Picloram)

e 10% Palladium on activated carbon (Pd/C)

e 10% aqueous Lithium Hydroxide (LiOH) solution

e Hydrogen (H2) gas

o Concentrated Hydrochloric acid (HCI)

o Celite (diatomaceous earth)

Procedure:
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o Athick suspension of Picloram (8 g, 33 mmol) and 10% Pd/C (1.2 g) in a 10% aqueous LiOH
solution (44 mL) is prepared in a suitable reaction vessel.[2]

e The vessel is purged with hydrogen gas twice.[2]

e The mixture is stirred under a hydrogen atmosphere (45 PSI) at 40°C for 4 hours.[2]
e The temperature is then increased to 70°C and maintained for 12 hours.[2]

 After the reaction is complete, the mixture is cooled to room temperature.

e The cooled suspension is filtered through a pad of Celite to remove the catalyst.[2]

o The filtrate is acidified to a pH of 3 using concentrated HCI (approximately 3.5 mL), which
causes a precipitate to form.[2]

e The solid product is collected by filtration.

» The collected solid is dried overnight under high vacuum to yield 4-Aminopyridine-2-
carboxylic acid as a beige solid (4.6 g, 99% vyield).[2]

Workflow Diagram: Synthesis of 4-Aminopyridine-2-carboxylic acid
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Reaction Setup
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Final Product:

4-Aminopyridine-2-carboxylic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Aminopyridine-2-carboxylic acid.
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Spectroscopic Data

While detailed 1H NMR and IR spectra are not readily available in the cited literature, key
spectroscopic data for product characterization have been reported.

Table 2: Spectroscopic Data for 4-Aminopyridine-2-carboxylic acid

Technique Data Reference(s)

m/z 139.1 (M+H)*, retention
LC-MS _ _ [2]
time = 0.21 min

(DMSO-ds, & in ppm): 165.4,
13C NMR 153.4,149.5, 147.7, 111.0, [3]
108.1

Biological Activity and Applications

4-Aminopyridine-2-carboxylic acid is primarily recognized for its role as a versatile
intermediate in the development of pharmaceuticals and agrochemicals.[1] Its direct biological
activity is not extensively documented; however, the biological activities of its parent
compound, 4-aminopyridine, and its derivatives are well-established.

Role in Drug Discovery

This compound is a crucial building block for synthesizing molecules targeting neurological
disorders.[1] Its structure allows for the modulation of neurotransmitter activity, making it
valuable in research for conditions like multiple sclerosis.[1] Derivatives of 4-Aminopyridine-2-
carboxylic acid are being investigated as:

» Positive modulators of the TMEM16A calcium-activated chloride channel, with potential
applications in respiratory diseases.[4]

« Inhibitors of the Nav1.8 sodium channel, a target for novel pain therapeutics.[5]

The parent compound, 4-aminopyridine, is a known potassium (K+*) channel blocker.[6] This
activity enhances neurotransmitter release and restores conduction in demyelinated axons,
which is the basis for its use in treating walking disabilities in multiple sclerosis patients.[6]
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Presynaptic Mechanism of Action (based on 4-
Aminopyridine)

The mechanism of 4-aminopyridine involves the blockade of presynaptic potassium channels.
This prolongs the duration of the action potential, leading to an increased influx of calcium ions
(Caz*) through voltage-gated calcium channels. The elevated intracellular Ca2* concentration
enhances the release of neurotransmitters into the synaptic cleft. This process is also
associated with the phosphorylation of presynaptic proteins like B-50 (GAP-43).

Signaling Pathway: Presynaptic Action of 4-Aminopyridine
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Caption: Presynaptic mechanism of 4-Aminopyridine via K+ channel blockade.
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Applications in Agrochemicals

4-Aminopyridine-2-carboxylic acid and its derivatives are extensively used in the synthesis
of herbicides.[3][7] Patents describe the preparation of various 4-aminopicolinate compounds
that exhibit potent herbicidal activity against a broad spectrum of weeds.[3][7]

Other Applications

Beyond its primary roles, 4-Aminopyridine-2-carboxylic acid is utilized in:
e Dye Synthesis: As an intermediate in the creation of novel dyes.[3]

o Material Science: Employed in the formulation of advanced photoresist materials critical for
semiconductor manufacturing.

» Biochemical Assays: Used in neuroscience research to investigate enzyme activity and
metabolic pathways related to pyridine derivatives.|[3]

Conclusion

4-Aminopyridine-2-carboxylic acid is a compound of significant interest due to its
foundational role in the synthesis of complex, biologically active molecules. While
comprehensive data on its direct biological activity is limited, its importance as a key
intermediate in the development of pharmaceuticals for neurological conditions and in the
agrochemical industry is well-established. The detailed synthesis protocol and available
spectroscopic data provide a solid basis for its use in research and development. Further
investigation into the direct pharmacological profile of this molecule may yet uncover new
therapeutic potentials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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